Cas no 84325-18-8 (4-Methylumbelliferyl b-D-Cellotrioside)

• Product Name: 4-Methylumbelliferyl b-D-Cellotrioside
• CAS No: 84325-18-8
• MF: C₂₈H₃₈O₁₈
• MW: 662.590530872345
• CID: 989322
• PubChem ID: 71750686
• Update Time: 2025-10-25

4-Methylumbelliferyl b-D-Cellotrioside Chemical and Physical Properties

Names and Identifiers

• 4-methylumbelliferyl-beta-D-cellotrioside
• 4-Methylumbelliferyl β-D-Cellotrioside
• 4-Methylumbelliferyl
• 4-METHYLUMBELLIFERYL B-D-CELLOTRIOSIDE
• 7-[5-[3,4-dihydroxy-6-(hydroxymethyl)-5-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyoxan-2-yl]oxy-3,4-dihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-4-methylchromen-2-one
• A-D-Cellotrioside
• 7-[(O-β-D-Glucopyranosyl-(1→4)-O-β-D-glucopyranosyl-(1→4)-β-D-glucopyranosyl)oxy]-4-methyl-2H-1-benzopyran-2-one (ACI)
• 4-Methylumbelliferyl β-cellotrioside
• 4-Methylumbelliferyl beta-cellotrioside
• DA-49738
• 7-[(2S,3R,4R,5S,6R)-5-[(2S,3R,4R,5S,6R)-3,4-Dihydroxy-6-(hydroxymethyl)-5-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydropyran-2-yl]oxy-tetrahydropyran-2-yl]oxy-3,4-dihydroxy-6-(hydroxy
• DTXSID10858115
• 4-Methylumbelliferyl beta-D-cellotrioside
• 4-Methyl-2-oxo-2H-1-benzopyran-7-yl hexopyranosyl-(1->4)hexopyranosyl-(1->4)hexopyranoside
• 7-[(5-{[3,4-dihydroxy-6-(hydroxymethyl)-5-{[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy}oxan-2-yl]oxy}-3,4-dihydroxy-6-(hydroxymethyl)oxan-2-yl)oxy]-4-methylchromen-2-one
• 84325-18-8
• 4-Methylumbelliferyl b-D-Cellotrioside

• Inchi： 1S/C28H38O18/c1-9-4-16(32)41-12-5-10(2-3-11(9)12)40-26-22(38)19(35)24(14(7-30)43-26)46-28-23(39)20(36)25(15(8-31)44-28)45-27-21(37)18(34)17(33)13(6-29)42-27/h2-5,13-15,17-31,33-39H,6-8H2,1H3/t13-,14-,15-,17-,18+,19-,20-,21-,22-,23-,24-,25-,26-,27+,28+/m1/s1
• InChI Key： DTPBJHCTIBQLMO-LZSHORFZSA-N
• SMILES： CC1=CC(=O)OC2C=C(C=CC1=2)O[C@H]1[C@H](O)[C@@H](O)[C@H](O[C@H]2[C@H](O)[C@@H](O)[C@H](O[C@H]3[C@H](O)[C@@H](O)[C@H](O)[C@@H](CO)O3)[C@@H](CO)O2)[C@@H](CO)O1

Computed Properties

• Exact Mass: 662.20600
• Monoisotopic Mass: 662.20581436g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 10
• Hydrogen Bond Acceptor Count: 18
• Heavy Atom Count: 46
• Rotatable Bond Count: 9
• Complexity: 1060
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 15
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -5.1
• Topological Polar Surface Area: 284Ų

Experimental Properties

• Density: 1.7±0.1 g/cm3
• Melting Point: 190-192?C
• Boiling Point: 1000.2±65.0 °C at 760 mmHg
• Flash Point: 324.0±27.8 °C
• Solubility: Methanol (Slightly), Water (Slightly)
• PSA: 287.89000
• LogP: -5.07150
• Vapor Pressure: 0.0±0.3 mmHg at 25°C

4-Methylumbelliferyl b-D-Cellotrioside Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：-20°C Freezer, Under Inert Atmosphere

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Oligosaccharides
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Oligosaccharides

Additional information on 4-Methylumbelliferyl b-D-Cellotrioside

4-Methylumbelliferyl b-D-Cellotrioside: A Comprehensive Overview

The compound with CAS No. 84325-18-8, known as 4-Methylumbelliferyl b-D-Cellotrioside, is a significant molecule in the field of carbohydrate chemistry and enzymology. This compound is widely recognized for its role as a substrate in the study of glycosidases, particularly β-glucosidases. Its unique structure and reactivity make it an essential tool in both academic research and industrial applications.

4-Methylumbelliferyl b-D-Cellotrioside is a derivative of cellotriose, a trisaccharide composed of three β-D-glucopyranose units. The molecule is modified with a 4-methylumbelliferone (also known as 7-hydroxycoumarin) group, which serves as a fluorescent reporter. This modification allows researchers to monitor enzymatic activity in real-time through fluorescence detection, making it highly valuable in kinetic studies and high-throughput screening assays.

Recent advancements in enzymology have further highlighted the importance of 4-Methylumbelliferyl b-D-Cellotrioside in understanding the mechanisms of glycosidases. For instance, studies have demonstrated its utility in analyzing the substrate specificity and catalytic efficiency of various enzymes, including those from microbial and plant sources. These findings have implications for the development of novel enzymes for biotechnological applications, such as biofuel production and food processing.

In addition to its role in enzymatic studies, 4-Methylumbelliferyl b-D-Cellotrioside has been employed in the characterization of glycan-binding proteins and lectins. Its ability to interact with specific carbohydrate recognition domains has made it a valuable probe in glycobiology research. Recent studies have utilized this compound to investigate the binding preferences of lectins from diverse organisms, providing insights into their roles in immune responses and pathogen recognition.

The synthesis of 4-Methylumbelliferyl b-D-Cellotrioside involves a multi-step process that combines traditional organic chemistry techniques with modern glycosylation methods. Researchers have optimized these methods to achieve high yields and purity, ensuring the reliability of the compound for experimental use. The availability of this compound has facilitated its widespread adoption in laboratories worldwide.

Moreover, 4-Methylumbelliferyl b-D-Cellotrioside has been instrumental in advancing our understanding of glycosidase inhibitors. By serving as a substrate, it has enabled the identification and characterization of small molecules that can modulate enzyme activity. This has opened new avenues for drug discovery, particularly in the context of diseases associated with abnormal glycosidase activity, such as lysosomal storage disorders.

In conclusion, 4-Methylumbelliferyl b-D-Cellotrioside (CAS No. 84325-18-8) is a versatile and indispensable tool in carbohydrate chemistry and enzymology. Its unique properties and wide range of applications continue to drive innovative research across multiple disciplines. As advancements in analytical techniques and synthetic methods unfold, this compound will undoubtedly remain at the forefront of scientific exploration.